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Compound of Interest

Compound Name: 2-Bromo-1-iodo-4-nitrobenzene
CAS No.: 7149-14-6
Cat. No.: B1267603
Get Quote
. J

This document provides immediate, essential safety and logistical information for the handling
and disposal of 2-Bromo-1-iodo-4-nitrobenzene. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Chemical Identifier: 2-Bromo-1-iodo-4-nitrobenzene Molecular Formula: CeH3BrINO:2
Physical State: Solid[1]

Hazard Identification and Classification

2-Bromo-1-iodo-4-nitrobenzene is classified as a hazardous substance. The following table
summarizes its GHS classifications.[2]
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Hazard Class Category GHS Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral 4
[21[3]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin[2]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2
[21[3]
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation[1][2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 2-Bromo-1-iodo-4-
nitrobenzene. The required equipment is detailed below.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[4]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[3]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact, as the
substance is harmful and
causes skin irritation.[1]
Contaminated gloves should
be disposed of properly after

use.[1]

Body Protection

A fully buttoned laboratory coat

and impervious clothing.

Provides a barrier against
accidental spills and contact
with the skin.[1][5]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[1][3] If ventilation is
inadequate, a NIOSH-
approved respirator is

necessary.

Minimizes the risk of inhaling
the harmful dust or vapors of

the substance.[2]

Footwear

Closed-toe shoes made of a

liquid-resistant material.[5]

Protects feet from spills.

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated laboratory, preferably within a chemical fume hood to minimize

exposure.[3][6]

o Ensure that an eyewash station and safety shower are readily accessible.[6]

Handling Protocol:
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» Preparation: Before handling, ensure all required PPE is correctly worn.

o Dispensing: Avoid the formation of dust and aerosols when handling the solid.[1][3] Use
appropriate tools for transferring the chemical.

e Procedure: Conduct all work with 2-Bromo-1-iodo-4-nitrobenzene within a designated area
to contain any potential spills.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[7][8] Do not eat, drink, or smoke in the laboratory.[7][8]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]
o Keep away from strong oxidizing agents and incompatible materials.[1]
Disposal Plan

Waste Collection:

o Collect all waste material, including contaminated PPE and disposable equipment, in a
suitable, closed, and clearly labeled container for hazardous waste.[1][3]

Disposal Method:
» Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

e |t is recommended to dissolve or mix the material with a combustible solvent and burn itin a
chemical incinerator equipped with an afterburner and scrubber.[1]

» Do not allow the product to enter drains.[1][3]

Emergency Procedures

In Case of Skin Contact:

o Immediately wash the affected area with plenty of soap and water.[7][8]
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* Remove contaminated clothing and wash it before reuse.[10]

e If skin irritation occurs, seek medical attention.[8]

In Case of Eye Contact:

e Rinse cautiously with water for several minutes.[7][8]

* Remove contact lenses, if present and easy to do. Continue rinsing.[7][8]
« If eye irritation persists, get medical advice/attention.[8][10]

In Case of Inhalation:

» Move the person to fresh air and keep them comfortable for breathing.[7][8]
» Call a poison center or doctor if you feel unwell.[8][10]

In Case of Ingestion:

e Rinse mouth.[8][10]

o Call a poison center or doctor if you feel unwell.[7][8]

In Case of a Spill:

Evacuate the area and ensure adequate ventilation.[9]

Wear appropriate PPE.[9]

Avoid dust formation.[1][3]

Sweep up the spilled solid and place it in a suitable container for disposal.[1]
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Caption: Workflow for safe handling and disposal of 2-Bromo-1-iodo-4-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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